Cas no 185961-44-8 (8-Acetoxy-3-methylquinoline)

• Product Name: 8-Acetoxy-3-methylquinoline
• CAS No: 185961-44-8
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• CID: 2086712
• PubChem ID: 10878196
• Update Time: 2025-05-25

8-Acetoxy-3-methylquinoline Chemical and Physical Properties

Names and Identifiers

• 8-Acetoxy-3-methylquinoline
• 185961-44-8
• G71033
• SCHEMBL7466188
• (3-methylquinolin-8-yl) Acetate
• 3-Methylquinolin-8-yl acetate

• Inchi： 1S/C12H11NO2/c1-8-6-10-4-3-5-11(15-9(2)14)12(10)13-7-8/h3-7H,1-2H3
• InChI Key： UFEDBSXWGPWPLE-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1=CC=CC2=CC(C)=CN=C21

Computed Properties

• Exact Mass: 201.078978594g/mol
• Monoisotopic Mass: 201.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols

Additional information on 8-Acetoxy-3-methylquinoline

Comprehensive Guide to 8-Acetoxy-3-methylquinoline (CAS No. 185961-44-8): Properties, Applications, and Research Insights

8-Acetoxy-3-methylquinoline (CAS No. 185961-44-8) is a specialized quinoline derivative with significant interest in pharmaceutical and chemical research. This compound, characterized by its acetoxy and methyl functional groups, serves as a versatile intermediate in organic synthesis. Its molecular structure, C₁₂H₁₁NO₂, combines the aromatic properties of quinoline with reactive sites for further modification, making it valuable for drug discovery and material science applications.

Recent trends in AI-driven drug discovery and green chemistry have amplified the relevance of 8-Acetoxy-3-methylquinoline. Researchers frequently search for "quinoline-based bioactive compounds" or "CAS 185961-44-8 solubility," reflecting its role in developing antimicrobial and anti-inflammatory agents. The compound’s lipophilicity and hydrogen-bonding capacity align with modern QSAR modeling requirements, addressing demands for predictive pharmacokinetics in medicinal chemistry.

Synthetic routes to 8-Acetoxy-3-methylquinoline often involve Friedel-Crafts acylation or esterification of precursor quinoline derivatives. Analytical techniques like HPLC and NMR spectroscopy confirm its purity, while mass spectrometry validates its molecular weight (201.22 g/mol). Stability studies indicate optimal storage under inert conditions, catering to industrial queries such as "CAS 185961-44-8 shelf life."

In material science, this compound’s fluorescence properties attract attention for OLED development, coinciding with surges in "organic semiconductor materials" searches. Its electron-rich aromatic system enables applications in photoactive layers, meeting sustainability goals in renewable energy technologies.

Regulatory compliance for 8-Acetoxy-3-methylquinoline follows REACH and FDA guidelines for non-hazardous intermediates. Patent analyses reveal growing IP activity around "modified quinolines for drug delivery," highlighting its commercial potential. Future research may explore its catalytic applications or bioconjugation techniques, addressing trending topics like "click chemistry in drug design."